N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C19H18N2O3S2/c1-23-13-6-9-17(24-2)15(10-13)16-11-26-19(20-16)21-18(22)12-4-7-14(25-3)8-5-12/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: UCQIYAUIDTYRIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol

Description

N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as DMXB-A, and it is a selective agonist for the α7 subtype of nicotinic acetylcholine receptors (nAChRs).

Scientific Research Applications

Antioxidant and Anti-inflammatory Agents

Research has focused on synthesizing benzofused thiazole derivatives, including structures similar to N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide, for their potential antioxidant and anti-inflammatory activities. These compounds have been evaluated for in vitro antioxidant and anti-inflammatory activities, showing significant promise as alternative therapeutic agents. Notably, certain derivatives demonstrated distinct anti-inflammatory activity and potent antioxidant activity against various reactive species. This suggests that benzofused thiazole derivatives may serve as interesting templates for the development of new anti-inflammatory agents and antioxidants (Raut et al., 2020).

Amyloid Imaging in Alzheimer's Disease

Amyloid imaging for Alzheimer's disease represents another application area, with compounds structurally related to this compound being explored as potential imaging agents. These agents aim to measure amyloid deposition in vivo within the brain, offering a breakthrough in early detection and the evaluation of antiamyloid therapies for Alzheimer's disease (Nordberg, 2007).

Optoelectronic Materials

The synthesis and application of quinazoline derivatives, which share a similar benzothiazole core structure with this compound, for electronic devices highlight the compound's potential in optoelectronic materials. These materials exhibit significant photo- and electroluminescence, making them valuable for the creation of novel optoelectronic materials, including organic light-emitting diodes (OLEDs) and photosensitizers for solar cells (Lipunova et al., 2018).